Ethyl 1-(Cyanomethyl)-4,5,6,7-tetrahydro-1H-indole-2-carboxylate
Cat. No. B8508376
M. Wt: 232.28 g/mol
InChI Key: WOCUNZOGZCLQHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09115152B2
Procedure details
A 125-mL single-neck round-bottomed flask equipped with a magnetic stirrer and nitrogen inlet was purged with nitrogen and charged with 115h (5.76 g, 29.8 mmol) and DMF (50 mL). The solution was cooled to 0° C. using an ice bath. NaH (60% dispersion in mineral oil, 1.43 g, 35.8 mmol) was added. The resulting mixture was stirred at room temperature for 1 h. After that time, bromoacetonitrile (1.43 g, 35.8 mmol) was added. The mixture was stirred at room temperature for 14 h. After that time, the reaction mixture was concentrated under reduced pressure and the residue was partitioned between ethyl acetate (150 mL) and water (450 mL). The organic layer was separated, and the aqueous layer was extracted with ethyl acetate (3×150 mL). The combined organic layers were washed with brine, dried over sodium sulfate and concentrated under reduced pressure. The residue was purified by column chromatography to afford a 55% yield (3.80 g) of 115i as a yellow semi-solid: 1H NMR (300 MHz, CDCl3) δ 6.66 (s, 1H), 5.29 (s, 2H), 4.28 (q, 2H, J=7.2 Hz), 2.62 (t, 2H, J=6.3 Hz), 2.49 (t, 2H, J=6.3 Hz), 1.92 (m, 2H), 1.75 (m, 2H), 1.33 (t, 3H, J=7.2 Hz); MS (ESI+) m/z 233.1 (M+H)
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:9]2[CH2:8][CH2:7][CH2:6][CH2:5][C:4]=2[CH:3]=[C:2]1[C:10]([O:12][CH2:13][CH3:14])=[O:11].[H-].[Na+].Br[CH2:18][C:19]#[N:20]>CN(C=O)C>[C:19]([CH2:18][N:1]1[C:9]2[CH2:8][CH2:7][CH2:6][CH2:5][C:4]=2[CH:3]=[C:2]1[C:10]([O:12][CH2:13][CH3:14])=[O:11])#[N:20] |f:1.2|
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Inputs
Step One
Step Two
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Name
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Quantity
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1.43 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Three
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Name
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Quantity
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1.43 g
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Type
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reactant
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Smiles
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BrCC#N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was stirred at room temperature for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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A 125-mL single-neck round-bottomed flask equipped with a magnetic stirrer and nitrogen inlet
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CUSTOM
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Type
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CUSTOM
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Details
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was purged with nitrogen
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STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred at room temperature for 14 h
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Duration
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14 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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After that time, the reaction mixture was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was partitioned between ethyl acetate (150 mL) and water (450 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted with ethyl acetate (3×150 mL)
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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C(#N)CN1C(=CC=2CCCCC12)C(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.8 g | |
| YIELD: PERCENTYIELD | 55% | |
| YIELD: CALCULATEDPERCENTYIELD | 54.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
